8-Aza-9-furfuryladenine

• CAS No.: 56046-35-6
• Molecular Formula: C9H8N6O
• Molecular Weight: 216.2 g/mol
• IUPAC Name: 3-(furan-2-ylmethyl)triazolo[4,5-d]pyrimidin-7-amine
• InChI: InChI=1S/C9H8N6O/c10-8-7-9(12-5-11-8)15(14-13-7)4-6-2-1-3-16-6/h1-3,5H,4H2,(H2,10,11,12)
• InChI Key: KJMJIWVGWUIWNO-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)CN2C3=NC=NC(=C3N=N2)N
• Synonyms: 8-aza-9-furfuryladenine; SQ 4665; SQ-4665

Description

8-Aza-9-furfuryladenine is a synthetic adenine derivative characterized by structural modifications at the 8th and 9th positions of the purine scaffold. Specifically, a nitrogen atom replaces the carbon at position 8 (aza substitution), and a furfuryl group (a furan-containing substituent) is attached to position 9 . The furfuryl moiety may enhance lipophilicity, while the aza substitution could influence electronic distribution and hydrogen-bonding capacity, making it a candidate for applications in medicinal chemistry or plant growth regulation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following section compares 8-Aza-9-furfuryladenine with structurally related adenine derivatives, focusing on key structural differences and inferred functional implications.

8-Azaadenine

• Structure : Lacks the 9-furfuryl group, retaining only the 8-aza substitution.
• Key Differences : The absence of the furfuryl group reduces steric bulk and lipophilicity compared to 8-Aza-9-furfuryladenine.
• Functional Implications: 8-Azaadenine is a known inhibitor of purine metabolism enzymes, such as adenine phosphoribosyltransferase (APRT), due to its structural mimicry of adenine . The furfuryl group in 8-Aza-9-furfuryladenine may confer additional binding affinity or alter substrate specificity in biological systems.

9-Furfuryladenine

• Structure : Retains the natural adenine core with a furfuryl group at position 8.
• Key Differences : The absence of the 8-aza substitution preserves the original electronic configuration of adenine.
• Functional Implications: 9-Furfuryladenine derivatives are studied for cytokinin-like activity in plants, promoting cell division and delaying senescence. The 8-aza modification in 8-Aza-9-furfuryladenine may disrupt this activity or introduce novel interactions with cytokinin receptors .

8-Bromo-9-ethyladenine

• Structure : Features a bromine atom at position 8 and an ethyl group at position 9.
• Key Differences : Bromine’s electronegativity and larger atomic radius compared to nitrogen (in 8-aza) may sterically hinder interactions with enzymes. The ethyl group is less polar than furfuryl.
• Functional Implications : Brominated adenine analogs often exhibit enhanced stability and altered binding kinetics in nucleic acid interactions. The furfuryl group’s aromaticity in 8-Aza-9-furfuryladenine could facilitate π-π stacking in molecular recognition .

7-Methyl-8-azaadenine

• Structure : Includes a methyl group at position 7 and an aza substitution at position 6.
• Key Differences : Methylation at position 7 introduces steric effects distinct from the 9-furfuryl modification.
• The furfuryl group in 8-Aza-9-furfuryladenine likely redirects its application toward receptor-based signaling rather than nucleic acid incorporation .